Cas no 132435-65-5 (Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+))

• Product Name: Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+)
• CAS No: 132435-65-5
• MF: ₄[C₆H₈NO₃-]^.₂[Rh+₂]
• MW: 774.342480000001
• CID: 93527
• PubChem ID: 71310079
• Update Time: 2024-11-02

Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+) Chemical and Physical Properties

Names and Identifiers

• DOYLE DIRHODIUM CATALYST - RH2(5S-MEPY)4
• DIRHODIUM (II) TETRAKIS(CAPROLACTAM)
• DOYLE DIRHODIUM CATALYST-RH2(CAPY)4
• methyl 5-oxopyrrolidin-1-ide-2-carboxylate,rhodium(2+)
• 2-PROPANOL COMPLEX
• DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE
• dirhodium(II) tetrakis{methyl 2-pyrrolidone-5(R)-carboxylate}
• Dirhodium(II)tetrakis[methyl 2-pyrrolidone-5(S)-carboxylate], acetonitrile
• Doyle dirhodium catalyst, Rh2(5S-MEPY)4
• BJHLPXCDLYHGIN-UHFFFAOYSA-J
• Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(S)-carboxylate)acetonitrile, 2-propanol complex
• Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(S)-carboxylate)acetonitrile, 2-propanol complex, Rh
• 2-propanol complex, Rh no
• Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(S)-carboxylate)acetonitrile
• DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX
• Dirhodium (II) tetrakis(methyl 2-pyrrolidone-5(S)-carboxylate)acetonitrile/2-propanol complex, Rh no
• Dirhodium (II) tetrakis(methyl 2-pyrrolidone-5(S)-carboxylate)acetonitrile/2-propanol complex, Rh nominally 25.58%
• Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(S)-carboxylate)acetonitrile/2-propanol complex, Rh nominally 25.5%
• methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+)
• Dirhodium tetrakis[methyl (R)-2-pyrrolidinone-5-carboxylate]
• 132435-65-5
• Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+)

• MDL： MFCD00192123
• Inchi： InChI=1S/4C6H9NO3.2Rh/c4*1-10-6(9)4-2-3-5(8)7-4;;/h4*4H,2-3H2,1H3,(H,7,8);;/q;;;;2*+2/p-4/t4*4-;;/m0000../s1
• InChI Key： BJHLPXCDLYHGIN-USACGBMHSA-J
• SMILES： COC(=O)[C@@H]1CCC(=N1)[O-].COC(=O)[C@@H]1CCC(=N1)[O-].COC(=O)[C@@H]1CCC(=N1)[O-].COC(=O)[C@@H]1CCC(=N1)[O-].[Rh+2].[Rh+2]

Computed Properties

• Exact Mass: 774.01300
• Monoisotopic Mass: 774.01266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 829
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Color/Form: powder
• Density: g/cm3
• Melting Point: 258 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 186.44000
• LogP: -1.78960
• Solubility: Insoluble in water
• Vapor Pressure: No data available

Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+) Security Information

• Signal Word：Danger
• Hazard Statement： H301 (90.48%) H311 (90.48%) H315 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/22-41-36/37/38-23/24/25
• Safety Instruction： S22
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives